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Compound of Interest

Compound Name:
4-(Methylmercapto)aniline

hydrochloride

CAS No.: 39870-00-3

Cat. No.: B7798283

Get Quote

The compound exists primarily in two forms: the free base (often a liquid or low-melting solid)

and the hydrochloride salt (a stable crystalline solid).[1][2] In drug development, the

hydrochloride salt is frequently generated in situ or isolated to enhance oxidative stability and

water solubility.

Chemical Nomenclature and Identifiers[1][2][3][4]
Property Free Base Hydrochloride Salt

IUPAC Name 4-(Methylthio)aniline 4-(Methylthio)anilinium chloride

Common Synonyms
p-Aminothioanisole; 4-

Methylmercaptoaniline
p-Aminothioanisole HCl

CAS Registry Number 104-96-1
Custom/In-situ (Base CAS:

104-96-1)

SMILES CSc1ccc(N)cc1 CSc1ccc([NH3+])cc1.[Cl-]
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Molecular Formula & Weight Calculation
The precise molecular weight is critical for stoichiometry in synthetic workflows.[1]

Free Base Formula:

MW Calculation:

Hydrochloride Salt Formula:

(

)

MW Calculation:

Physical Constants
Appearance (Free Base): Pale yellow to brown liquid or low-melting solid (MP: ~22–24 °C).

[1][2]

Appearance (HCl Salt): Off-white to beige hygroscopic crystalline solid.[1][2]

Solubility: The free base is soluble in organic solvents (DCM, EtOAc, MeOH). The HCl salt

exhibits high solubility in water and lower alcohols but precipitates in non-polar ethers.[2]

Part 2: Synthetic Pathways & Mechanism[1][2]
The synthesis of p-aminothioanisole hydrochloride typically proceeds via the reduction of 4-

nitrothioanisole.[1] The choice of reducing agent determines the purity profile and scalability.[1]

Core Synthesis Workflow
The most robust laboratory-scale method involves the reduction of the nitro group followed by

immediate salt formation to prevent oxidation of the sulfur atom to the sulfoxide (

).[1][2]

Protocol: Iron-Mediated Reduction (Bechamp Conditions)
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Reagents: 4-Nitrothioanisole (1.0 eq), Iron powder (3.0 eq), NH₄Cl (catalytic), Ethanol/Water

(4:1).

Reflux: Heat to 80°C for 2-4 hours. Monitor consumption of starting material via TLC

(Hexane:EtOAc 3:1).

Workup: Filter iron residues while hot. Basify filtrate with NaHCO₃ to pH 9.[2] Extract with

Ethyl Acetate.[2]

Salt Formation: Dry organic layer over Na₂SO₄.[2] Add 4M HCl in Dioxane dropwise at 0°C.

Isolation: Filter the precipitate and wash with cold diethyl ether.

Synthetic Pathway Diagram
The following diagram illustrates the conversion logic and potential side-reaction risks.
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Caption: Figure 1. Synthetic route from nitro-precursor to stable hydrochloride salt, highlighting

the critical stabilization step to prevent oxidative degradation.

Part 3: Analytical Characterization[1][2]
To ensure scientific integrity, the identity of the compound must be validated using orthogonal

analytical techniques.[2]

1H-NMR Interpretation (DMSO-d6)
δ 2.45 ppm (s, 3H): Methylthio group (
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).[2] Distinctive singlet, slightly deshielded compared to a methyl group on a carbon ring.

δ 7.10 - 7.30 ppm (m, 4H): Aromatic protons.[2] The para-substitution pattern typically yields

a pseudo-doublet of doublets (AA'BB' system).

δ 9.80 - 10.20 ppm (br s, 3H): Ammonium protons (

).[2] Broad signal, exchangeable with D₂O.

Purity Assessment Protocol
HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm).[2]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm.[1][2]

Acceptance Criteria: Purity > 98% (Area %).

Part 4: Applications in Drug Development[1][2]
Bioisosterism: Thioether vs. Ether
p-Aminothioanisole is a classic bioisostere for p-anisidine (4-methoxyaniline).[1][2]

Lipophilicity: The

group is more lipophilic (

) than the

group (

).[1][2] This increases membrane permeability and blood-brain barrier (BBB) penetration.[1]
[2]
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Electronic Effects: Sulfur is a softer nucleophile and a weaker electron donor by resonance

compared to oxygen, altering the pKa of the aniline nitrogen.

Metabolic Liability Workflow
Researchers must account for the metabolic "soft spot" at the sulfur atom.[1]
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Caption: Figure 2.[1][2] Metabolic trajectory showing S-oxidation mediated by Flavin-containing

Monooxygenases (FMO) or Cytochrome P450 enzymes.[1][2]

Part 5: Handling & Safety (SDS Summary)
Hazard Classification:

Acute Toxicity: Harmful if swallowed or inhaled.[2]

Skin/Eye Irritation: Causes serious eye irritation (Category 2A).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/synthesis/4-methylmercapto-aniline.htm
https://www.benchchem.com/product/b7798283/docs?utm_src=pdf-body-img#part-1-molecular-identity-physicochemical-properties-1-2
https://www.chemicalbook.com/synthesis/4-methylmercapto-aniline.htm
https://cymitquimica.com/cas/7211-54-3/
https://www.chemicalbook.com/synthesis/4-methylmercapto-aniline.htm
https://cymitquimica.com/cas/7211-54-3/
https://cymitquimica.com/cas/7211-54-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitization: Potential skin sensitizer.[1][2][3]

Storage Protocol: Store the hydrochloride salt under an inert atmosphere (Argon or Nitrogen) at

2–8°C. The free base is prone to darkening (oxidation) upon air exposure; the HCl salt

significantly mitigates this but remains hygroscopic.

References
PubChem. (n.d.). 4-(Methylthio)aniline (Compound Summary).[1][4][5][6][7][8] National

Library of Medicine.[1] Retrieved from [Link]

Organic Syntheses. (1934). General reduction of nitro compounds to amines.[1] Coll. Vol. 2,

p. 447. (Contextual citation for Bechamp reduction). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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